N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide
• InChI: InChI=1S/C17H19NO2/c1-11-5-6-12(2)15(9-11)18-17(19)14-7-8-16(20-4)13(3)10-14/h5-10H,1-4H3,(H,18,19)
• InChI Key: VMGMBDOKVYZQFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC(=C(C=C2)OC)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide, also known as DMMDA-2, is a chemical compound that belongs to the class of phenethylamines. It is a derivative of the psychedelic drug 2,5-dimethoxy-4-methylamphetamine (DOM), which is also known as STP. DMMDA-2 is a potent hallucinogen that has been studied for its potential use in scientific research.

Mechanism of Action

N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide is believed to exert its effects by binding to the serotonin 2A receptor, which is a G protein-coupled receptor that is primarily located in the brain. This binding leads to the activation of a signaling pathway that ultimately results in changes in the activity of certain neurons in the brain. These changes are thought to be responsible for the hallucinogenic effects of N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide.
Biochemical and physiological effects:
N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, such as serotonin, dopamine, and norepinephrine. It has also been shown to increase blood flow to certain areas of the brain, which may be related to its hallucinogenic effects.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide has several advantages and limitations for use in lab experiments. One advantage is that it is a potent hallucinogen, which makes it useful for studying the effects of psychedelic drugs on the brain. However, it is also highly potent and may have unpredictable effects, which can make it difficult to use in experiments. Additionally, N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide is not widely available and may be difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide. One area of interest is the potential use of N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide in the treatment of certain psychiatric disorders, such as depression and anxiety. Another area of interest is the development of new psychedelic drugs that are based on the structure of N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide. Additionally, further research is needed to better understand the mechanism of action of N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide and its effects on the brain.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 2A receptor, which is believed to be involved in the regulation of mood, perception, and cognition. N-(2,5-dimethylphenyl)-4-methoxy-3-methylbenzamide may also have potential applications in the study of the brain and the treatment of certain psychiatric disorders.